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Compound of Interest

Compound Name: Solvent Yellow 21

Cat. No.: B1141520 Get Quote

An In-depth Technical Guide to Solvent Yellow 21

For Researchers, Scientists, and Drug Development Professionals

Core Identification
Chemical Name: Solvent Yellow 21 Color Index (C.I.) Name: C.I. Solvent Yellow 21 C.I.

Number: 18690 CAS Number: 5601-29-6[1][2][3][4] Synonyms: Acid Yellow 59, Filamid Yellow

R, Zapon Fast Yellow R, Oil Yellow 2G[3]

Molecular and Structural Information
Solvent Yellow 21 is a metal complex dye, specifically a 1:2 chromium complex. The core

structure involves a monoazo ligand coordinated with a central chromium ion.

Azo Ligand
The organic ligand is synthesized via the diazotization of 2-Aminobenzoic acid, which is then

coupled with 3-Methyl-1-phenyl-1H-pyrazol-5(4H)-one.

Molecular Formula (Ligand): C₁₇H₁₄N₄O₃[1][2]

Molecular Weight (Ligand): 322.32 g/mol [1][2]

Chromium Complex
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The final Solvent Yellow 21 product is formed when two molecules of the azo ligand chelate

with a single chromium(III) ion.[1]

Molecular Formula (Complex): C₃₄H₂₄CrN₈O₆·H[5]

Molecular Weight (Complex): 693.62 g/mol [5]

Molecular Structure: Single azo, Metal Complex[1][2]

Quantitative Data
Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of Solvent Yellow
21.

Property Value Reference(s)

Appearance Deep / Dark Yellow Powder [1][3]

Density 1.445 g/cm³ (at 20°C) [3]

Boiling Point 461.9 °C at 760 mmHg [3]

Flash Point 233.1 °C [3]

Water Solubility 170.1 mg/L (at 20°C) [3]

Vapor Pressure 2.5E-09 mmHg (at 25°C) [3]

Solubility in Organic Solvents
Solvent Yellow 21 exhibits good solubility in a range of organic solvents.
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Solvent Solubility (g/L)

N,N-Dimethylformamide 837

Ethyl Cellosolve 500

Methyl Ethyl Ketone 500

Ethyl Acetate 400

Toluene 400

Methoxy Propanol 300

Ethanol 100

(Data sourced from Zeya Chemicals)[3]

Fastness Properties
The resistance properties of Solvent Yellow 21 are critical for its applications.

Property Rating

Light Fastness 6

Heat Resistance A

Acid Resistance A

Alkali Resistance A

(Scale: Light Fastness 1-8, where 8 is superior. Other ratings are descriptive.)[3]

Experimental Protocols
Synthesis of Solvent Yellow 21
The manufacturing process for Solvent Yellow 21 involves three primary stages: diazotization,

azo coupling, and metal complexation.

Materials:
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2-Aminobenzoic acid (Anthranilic acid)

Sodium nitrite

Hydrochloric acid

3-Methyl-1-phenyl-1H-pyrazol-5(4H)-one

Sodium hydroxide

Chromium(III) formate

Formamide (or a mixed amide solvent like DMF/Formamide)

Procedure:

Diazotization:

Dissolve 2-Aminobenzoic acid in dilute hydrochloric acid.

Cool the solution to 0-5°C in an ice bath.

Slowly add a solution of sodium nitrite while maintaining the temperature below 5°C to

form the diazonium salt.

Azo Coupling:

Separately, dissolve 3-Methyl-1-phenyl-1H-pyrazol-5(4H)-one in an aqueous sodium

hydroxide solution.

Slowly add the cold diazonium salt solution to the pyrazolone solution.

Maintain the temperature and a slightly alkaline pH to facilitate the coupling reaction,

resulting in the formation of the azo dye ligand as a precipitate.

Filter and wash the resulting azo intermediate.

Metal Complexation:
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Prepare a solution of the complexing agent, chromium(III) formate, in a high-boiling point

amide solvent (e.g., formamide).[1][6]

Heat the solvent and complexing agent mixture to approximately 100°C.[6]

Add the prepared azo dye intermediate to the hot solution.

Increase the temperature to 138-150°C and maintain for 2.5-6 hours with stirring to form

the chromium complex.[1][6]

After the reaction is complete, cool the mixture.

Precipitate the final product by pouring the reaction mixture into water.[6]

Filter the solid Solvent Yellow 21, wash thoroughly with water to remove residual solvents

and salts, and dry.

Visualized Workflows and Relationships
Synthesis Workflow
The following diagram illustrates the multi-step synthesis process of Solvent Yellow 21.
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Caption: Synthesis workflow for Solvent Yellow 21.

Application Spectrum
This diagram shows the logical relationships between Solvent Yellow 21 and its primary

industrial applications.
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Coatings & Finishes
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Caption: Primary applications of Solvent Yellow 21.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1141520?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

